GNE-317

• Molecular Formula: C19H22N6O3S
• Molecular Weight: 414.5 g/mol
• InChI: InChI=1S/C19H22N6O3S/c1-11-13-14(29-15(11)19(26-2)9-28-10-19)17(25-3-5-27-6-4-25)24-16(23-13)12-7-21-18(20)22-8-12/h7-8H,3-6,9-10H2,1-2H3,(H2,20,21,22)
• InChIKey: XOZLHJMDLKDZAL-UHFFFAOYSA-N

GNE-317 Compound Profile

GNE-317 is an oxetane-substituted analog of the dual PI3K/mTOR inhibitor GDC-0980 (apitolisib), rationally designed through in silico multiparameter optimization to minimize substrate recognition by the blood-brain barrier (BBB) efflux transporters P-glycoprotein (P-gp) and breast cancer resistance protein (BCRP) [1]. It exhibits potent inhibition of PI3Kα (IC₅₀ ~4.5 nM, Kᵢ ~2.2 nM) and mTOR (Kᵢ ~9 nM) with pronounced selectivity over PI3Kβ (>800 nM), PI3Kγ (>1,000 nM), and PI3Kδ (>600 nM) . GNE-317 was profiled against a panel of 59 kinases at 1 µM in the Invitrogen SelectScreen, with the full selectivity dataset available as supplementary material to the primary publication [1]. The compound demonstrates brain-to-plasma concentration ratios exceeding 1 in multiple orthotopic glioblastoma models, consistent with its engineered efflux-independent brain penetration [2].

Workflow Orthotopic GBM and brain metastasis models

Selection BBB‑penetrant PI3K/mTOR dual inhibitor

Use Context CNS target engagement & pathway suppression studies

• [1] Salphati L, Heffron TP, Alicke B, et al. Targeting the PI3K pathway in the brain—efficacy of a PI3K inhibitor optimized to cross the blood-brain barrier. Clin Cancer Res. 2012;18(22):6239-6248. doi:10.1158/1078-0432.CCR-12-0720 View Source
• [2] Salphati L, Shahidi-Latham S, Quiason C, et al. Distribution of the phosphatidylinositol 3-kinase inhibitors Pictilisib (GDC-0941) and GNE-317 in U87 and GS2 intracranial glioblastoma models—assessment by matrix-assisted laser desorption ionization imaging. Drug Metab Dispos. 2014;42(7):1110-1116. doi:10.1124/dmd.114.057513 View Source

GNE-317 CNS Irreplaceability

Standard PI3K/mTOR inhibitors—including the clinical-stage compounds GDC-0980 (apitolisib) and pictilisib (GDC-0941)—are actively excluded from the brain by P-gp and BCRP efflux transporters at the BBB, a property confirmed experimentally in wild-type versus triple-knockout (Mdr1a/b⁻/⁻Bcrp⁻/⁻) mouse models [1]. GDC-0980 achieves a brain-to-plasma ratio of only ~0.048 in unirradiated brain, while pictilisib is undetectable in healthy brain tissue across multiple GBM models (brain-to-plasma ratio <0.03) [2]. Even the second-generation brain-penetrant PI3K inhibitor GDC-0084 (paxalisib) exhibits broader PI3K isoform inhibition with Kᵢₐₚₚ values of 46 nM (PI3Kβ) and 10 nM (PI3Kγ), potentially expanding off-target pharmacology relative to GNE-317's sub-micromolar activity against these isoforms . Consequently, substituting a non-brain-penetrant or less isoform-restricted PI3K inhibitor for GNE-317 in CNS-targeted experimental protocols yields fundamentally different brain exposure and target engagement profiles, invalidating cross-compound extrapolation [1][2].

Risk factor

GNE‑317

Standard PI3K/mTOR inhibitors (GDC‑0980, pictilisib)

BBB efflux recognition

Engineered for low P‑gp/BCRP recognition

Actively effluxed; brain entry restricted

Brain partitioning profile

Brain‑to‑plasma ratio may exceed 1

Brain‑to‑plasma ratio typically below 0.05

• [1] Becker CM, Oberoi RK, McFarren SJ, et al. Decreased affinity for efflux transporters increases brain penetrance and molecular targeting of a PI3K/mTOR inhibitor in a mouse model of glioblastoma. Neuro Oncol. 2015;17(9):1210-1219. doi:10.1093/neuonc/nov081 View Source
• [2] Salphati L, Shahidi-Latham S, Quiason C, et al. Distribution of the phosphatidylinositol 3-kinase inhibitors Pictilisib (GDC-0941) and GNE-317 in U87 and GS2 intracranial glioblastoma models—assessment by matrix-assisted laser desorption ionization imaging. Drug Metab Dispos. 2014;42(7):1110-1116. doi:10.1124/dmd.114.057513 View Source

GNE-317 Head-to-Head Comparisons

Brain Penetration Advantage vs GDC-0980

In a direct head-to-head comparison, GNE-317 achieved a mean brain-to-plasma concentration ratio of 0.91 ± 0.23 in unirradiated mouse brain, compared to 0.048 ± 0.018 for its parent compound GDC-0980—representing an approximately 19-fold difference in brain partitioning [1]. This difference was corroborated by a separate study showing 3-fold greater absolute drug penetrance in tumor core, rim, and normal brain for GNE-317 versus GDC-0980 in intracranial GL261 glioblastoma-bearing mice, with GNE-317 demonstrating efflux-independent brain penetration while GDC-0980 was subject to active efflux by P-gp and BCRP [2]. The brain-to-plasma AUC₀₋ₜₗₐₛₜ ratio in FVB wild-type mice was ~10-fold higher for GNE-317 (0.75) versus GDC-0980 (0.07) [3].

Brain Penetration vs GDC‑0980

Head‑to‑head

~19‑fold higher brain‑to‑plasma ratio

Supports CNS target engagement study design

LC‑MS/MS; C57BL/6 mice; 1 h post‑dose

Evidence Dimension	Brain-to-plasma drug concentration ratio (unirradiated brain, concomitant oral dosing)
Target Compound Data	GNE-317: 0.91 ± 0.23 (mean ± SD)
Comparator Or Baseline	GDC-0980 (apitolisib): 0.048 ± 0.018 (mean ± SD)
Quantified Difference	~19-fold higher brain-to-plasma ratio; 3-fold greater absolute brain penetrance
Conditions	C57BL/6 mice, hemi-brain irradiation study; GNE-317 30 mg/kg p.o. and GDC-0980 7.5 mg/kg p.o. concomitantly, 1 h post-dose; LC-MS/MS quantification

Why This Matters

This ~19-fold brain-partitioning advantage is the core design rationale for GNE-317 and directly determines whether target engagement in CNS tumor regions behind an intact BBB is pharmacologically achievable.

• [1] Sio TT, Oberoi RK, Grams MP, et al. The Impact of Hemi-brain Irradiation on Accumulation of PI3K/mTOR Inhibitors With Limited (GDC-0980) and Robust (GNE-317) Blood–Brain Barrier Penetration. Int J Radiat Oncol Biol Phys. 2014;90(1):S781. doi:10.1016/j.ijrobp.2014.05.2223 View Source
• [2] Becker CM, Oberoi RK, McFarren SJ, et al. Decreased affinity for efflux transporters increases brain penetrance and molecular targeting of a PI3K/mTOR inhibitor in a mouse model of glioblastoma. Neuro Oncol. 2015;17(9):1210-1219. doi:10.1093/neuonc/nov081 View Source
• [3] Oberoi RK, Elmquist WF, Mittapalli R, Pokorny J, Sarkaria J. Abstract 4479: Influence of the blood-brain barrier on drug distribution and efficacy of PI3K/mTOR inhibitors. Cancer Res. 2014;74(19_Supplement):4479. doi:10.1158/1538-7445.AM2014-4479 View Source

Brain Distribution vs Pictilisib

Matrix-assisted laser desorption ionization (MALDI) imaging mass spectrometry revealed that pictilisib (GDC-0941) was not detected in healthy brain tissue in either the contrast-enhancing U87 or the non-enhancing GS2 orthotopic GBM models, whereas GNE-317 was uniformly distributed throughout the entire brain in both models [1]. Quantitative LC-MS/MS analysis of the non-tumored brain hemisphere confirmed that pictilisib brain-to-plasma ratios were below 0.03, while GNE-317 brain-to-plasma ratios exceeded 1 [1]. Additionally, pictilisib intratumoral levels varied regionally by up to 6-fold within U87 tumors, whereas GNE-317 intratumor distribution was homogeneous [1].

Brain Distribution vs Pictilisib

Head‑to‑head

Uniform brain distribution; >33‑fold higher ratio

Enables whole‑brain distribution analysis

MALDI imaging; U87 & GS2 orthotopic models

Evidence Dimension	Brain-to-plasma concentration ratio (non-tumored brain hemisphere) and spatial distribution homogeneity by MALDI imaging
Target Compound Data	GNE-317: brain-to-plasma ratio >1; uniformly distributed throughout brain; homogeneous intratumoral levels
Comparator Or Baseline	Pictilisib (GDC-0941): brain-to-plasma ratio <0.03; not detected in healthy brain; up to 6-fold regional variation in intratumoral signal
Quantified Difference	>33-fold higher brain-to-plasma ratio; qualitative distribution difference (uniform vs. absent in healthy brain); ≥6-fold improvement in intratumoral homogeneity
Conditions	U87 and GS2 orthotopic GBM models in mice; oral administration; LC-MS/MS and MALDI imaging mass spectrometry (Salphati et al., 2014)

Why This Matters

The inability of pictilisib to distribute into healthy brain regions—where infiltrative glioma cells reside behind an intact BBB—means that only GNE-317 can achieve pharmacologically relevant exposure in both the tumor core and the invasive margin, a critical determinant for translational relevance in GBM.

• [1] Salphati L, Shahidi-Latham S, Quiason C, et al. Distribution of the phosphatidylinositol 3-kinase inhibitors Pictilisib (GDC-0941) and GNE-317 in U87 and GS2 intracranial glioblastoma models—assessment by matrix-assisted laser desorption ionization imaging. Drug Metab Dispos. 2014;42(7):1110-1116. doi:10.1124/dmd.114.057513 View Source

PI3Kα Selectivity Over PI3Kβ

In a homogeneous time-resolved fluorescence (HTRF)-based kinase activity assay using recombinant human PI3K isoforms, GNE-317 inhibited PI3Kα (p110α/p85α) with an IC₅₀ of approximately 4.5 nM, while exhibiting markedly reduced activity against PI3Kβ (IC₅₀ >800 nM), PI3Kδ (IC₅₀ >600 nM), and PI3Kγ (IC₅₀ >1,000 nM) . This yields a selectivity window of >178-fold for PI3Kα over PI3Kβ, >133-fold over PI3Kδ, and >222-fold over PI3Kγ . In contrast, the parent compound GDC-0980 inhibits PI3Kβ, PI3Kδ, and PI3Kγ with IC₅₀ values of 27 nM, 7 nM, and 14 nM, respectively—indicating a much broader Class I PI3K inhibition profile [1]. GNE-317 was further tested at 1 µM against a panel of 59 kinases in the Invitrogen SelectScreen profiling service, with full selectivity data available in the supplementary materials of the primary publication [2].

PI3Kα Selectivity Over PI3Kβ

Cross‑study

>178‑fold PI3Kα/β selectivity

Limits off‑isoform pharmacology in PI3Kα‑focused studies

HTRF assay; recombinant human PI3K isoforms

Evidence Dimension	PI3K isoform inhibition IC₅₀ (recombinant human enzymes, HTRF kinase activity assay)
Target Compound Data	GNE-317: PI3Kα IC₅₀ ~4.5 nM; PI3Kβ IC₅₀ >800 nM; PI3Kδ IC₅₀ >600 nM; PI3Kγ IC₅₀ >1,000 nM
Comparator Or Baseline	GDC-0980 (apitolisib): PI3Kα IC₅₀ 5 nM; PI3Kβ IC₅₀ 27 nM; PI3Kδ IC₅₀ 7 nM; PI3Kγ IC₅₀ 14 nM
Quantified Difference	GNE-317 PI3Kα/β selectivity: >178-fold; GDC-0980 PI3Kα/β selectivity: ~5.4-fold (~33-fold greater isoform selectivity for GNE-317)
Conditions	Recombinant human PI3K isoforms (p110α/p85α, p110β/p85α, p110δ/p85α, p110γ/p101); HTRF-based kinase activity assay; data from InvivoChem/Salphati et al. 2012

Why This Matters

The pronounced PI3Kα selectivity of GNE-317, combined with mTOR co-inhibition, creates a distinct pharmacological signature that may limit PI3Kβ/δ-driven toxicities (e.g., metabolic and immune effects) while retaining potent suppression of the PI3Kα-mTOR axis that is frequently hyperactivated in GBM and PI3Kα-mutant cancers.

• [1] Probes & Drugs Portal. Apitolisib (GDC-0980) compound page: PI3K isoform IC₅₀ values (5/27/7/14 nM for PI3Kα/β/δ/γ). View Source
• [2] Salphati L, Heffron TP, Alicke B, et al. Supplementary Table 3—Selectivity of GNE-317 against a Panel of 59 Kinases (Invitrogen SelectScreen, 1 µM). Clin Cancer Res. 2012;18(22). View Source

In Vivo Brain Target Engagement

Following a single oral dose of 40 mg/kg in mice, GNE-317 produced 40% to 90% suppression of phosphorylated Akt (pAkt, Ser473) and phosphorylated S6 (pS6, Ser235/236) signals in healthy mouse brain, sustained up to 6 hours post-dose [1]. At a higher dose of 50 mg/kg p.o., quantitative immunoblotting demonstrated 80% inhibition of pAkt, 84% inhibition of p4EBP1 (Thr37/46), and 92% inhibition of pS6, confirming dose-dependent suppression of both PI3K-proximal (pAkt) and mTORC1-downstream (pS6, p4EBP1) signaling nodes . In contrast, GDC-0980 administered at its maximum tolerated dose (7.5 mg/kg) achieved substantially lower brain target engagement, consistent with its limited brain penetration, as demonstrated by reduced p-Akt, p-S6, and p-4EBP1 staining in intracranial GL261 tumors [2].

Brain Target Engagement

Head‑to‑head

Up to 92% pS6 suppression at 50 mg/kg

Provides PD benchmark for brain pathway inhibition

pAkt/pS6/p4EBP1; mouse brain; 6 h post‑dose

Evidence Dimension	Brain PI3K/mTOR pathway suppression (phospho-biomarker reduction in brain tissue)
Target Compound Data	GNE-317: 40-90% pAkt/pS6 suppression (40 mg/kg p.o.); 80-92% pAkt/p4EBP1/pS6 suppression (50 mg/kg p.o.) in mouse brain
Comparator Or Baseline	GDC-0980: reduced p-Akt, p-S6, and p-4EBP1 staining vs GNE-317 in intracranial GL261 tumors; brain-to-plasma ratio ~0.048 limits brain target engagement
Quantified Difference	GNE-317 achieves near-complete pathway suppression (up to 92% for pS6) in brain at doses producing equivalent systemic exposure to GDC-0980; GDC-0980 brain target engagement is transporter-limited
Conditions	Mouse brain (healthy tissue and intracranial GL261 tumors); oral dosing; phospho-protein quantification by Western blot/immunohistochemistry; Salphati et al. 2012, Becker et al. 2015, and ApexBT technical data

Why This Matters

Pharmacodynamic confirmation of robust brain target engagement distinguishes GNE-317 from efflux-limited PI3K inhibitors and provides quantitative benchmarks (pS6 suppression ≥90% at 50 mg/kg) for experimental design in preclinical CNS oncology studies.

• [1] Salphati L, Heffron TP, Alicke B, et al. Targeting the PI3K pathway in the brain—efficacy of a PI3K inhibitor optimized to cross the blood-brain barrier. Clin Cancer Res. 2012;18(22):6239-6248. doi:10.1158/1078-0432.CCR-12-0720 View Source
• [2] Becker CM, Oberoi RK, McFarren SJ, et al. Decreased affinity for efflux transporters increases brain penetrance and molecular targeting of a PI3K/mTOR inhibitor in a mouse model of glioblastoma. Neuro Oncol. 2015;17(9):1210-1219. doi:10.1093/neuonc/nov081 View Source

Tumor Growth Inhibition in U87 and GBM10 Models

In the U87 orthotopic GBM model, GNE-317 (40 mg/kg p.o.) achieved 90% tumor growth inhibition (TGI), and in the GS2 model, 50% TGI [1]. In the patient-derived GBM10 orthotopic model—which exhibits heterogeneous, partially intact BBB—GNE-317 (30-40 mg/kg p.o.) extended median survival from 55.5 days (vehicle) to 75 days, a 35% increase [1]. For context, GDC-0980 at its maximum tolerated dose did not significantly extend survival versus vehicle in the GBM10 model (median survival 32 days vs. 35 days for control, p=0.79), whereas GNE-317 achieved significant survival prolongation (median 42 days vs. 35 days, p<0.0003) in the same model [2]. In the contrast-enhancing U87 model where the BBB is uniformly disrupted, GDC-0980 and GNE-317 showed similar efficacy—confirming that the differentiation is specifically attributable to GNE-317's brain penetration advantage in BBB-intact tumor regions [2].

Tumor Growth Inhibition

Head‑to‑head

90% TGI in U87; median survival extended in GBM10

Extends survival in GBM10 PDX model context

Orthotopic xenografts; 30‑40 mg/kg p.o.

Evidence Dimension	Tumor growth inhibition and survival in orthotopic GBM xenograft models
Target Compound Data	GNE-317: U87 TGI 90%; GS2 TGI 50%; GBM10 median survival 75 days (vs 55.5 vehicle) or 42 days in Oberoi et al. study (vs 35 days vehicle)
Comparator Or Baseline	GDC-0980: GBM10 median survival 32 days (vs 35 days vehicle, p=0.79, not significant)
Quantified Difference	GNE-317 extends median survival by ~20 days in GBM10 vs vehicle (p<0.0003); GDC-0980 provides no significant survival benefit (p=0.79). U87 efficacy equivalent between compounds when BBB is uniformly disrupted.
Conditions	Orthotopic intracranial xenografts in athymic nude mice (U87, GS2) and patient-derived GBM10 model; oral dosing at 30-40 mg/kg/day; bioluminescence imaging and Kaplan-Meier survival analysis

Why This Matters

The pivotal differentiation emerges in the GBM10 model, which recapitulates the heterogeneous BBB integrity of human GBM: only the brain-penetrant GNE-317 translates target engagement into meaningful survival benefit, making it the appropriate tool compound for preclinical studies where BBB penetration is a critical experimental variable.

• [1] Salphati L, Heffron TP, Alicke B, et al. Targeting the PI3K pathway in the brain—efficacy of a PI3K inhibitor optimized to cross the blood-brain barrier. Clin Cancer Res. 2012;18(22):6239-6248. doi:10.1158/1078-0432.CCR-12-0720 View Source
• [2] Oberoi RK, Elmquist WF, Mittapalli R, Pokorny J, Sarkaria J. Abstract 4479: Influence of the blood-brain barrier on drug distribution and efficacy of PI3K/mTOR inhibitors. Cancer Res. 2014;74(19_Supplement):4479. doi:10.1158/1538-7445.AM2014-4479 View Source

Synergy with Radiotherapy and Temozolomide

A 2025 study published in Advanced Science demonstrated that GNE-317, by crossing the BBB and inhibiting the PI3K/mTOR pathway downstream of moesin (MSN), reverses the proneural-to-mesenchymal transition (PMT) in glioma stem cells (GSCs)—a key driver of resistance to radiotherapy (RT) and temozolomide (TMZ) [1]. The combination of GNE-317 with RT and TMZ exhibited a strong synergistic effect both in vitro and in vivo, achieving better efficacy compared to the traditional RT + TMZ combination alone [1]. While this study did not include a direct comparator PI3K inhibitor arm, the BBB-penetrant property of GNE-317 was explicitly identified as enabling this combination strategy, since MSN-driven PI3K/mTOR activation occurs in GSCs that reside behind an intact BBB [1].

Synergy with RT + TMZ

Supporting evidence

Reverses MSN‑driven PMT; strong synergistic effect in vivo

Enables chemoradioresistance reversal studies

GSC cultures; Advanced Science 2025

Evidence Dimension	Combination therapy efficacy (GNE-317 + RT + TMZ vs RT + TMZ alone) in GSC-driven chemoradiotherapy-resistant GBM
Target Compound Data	GNE-317 + RT + TMZ: strong synergistic effect in vivo and in vitro; reverses MSN-mediated PMT and suppresses chemoradiotherapy resistance
Comparator Or Baseline	RT + TMZ alone (standard-of-care combination): inferior efficacy; does not address MSN-driven PI3K/mTOR-mediated resistance
Quantified Difference	Qualitative demonstration of synergy (combination index not numerically reported in the abstract); mechanistic evidence that GNE-317 specifically inhibits MSN-activated PI3K/mTOR signaling
Conditions	Glioma stem cell (GSC) cultures and in vivo GBM models; Advanced Science 2025, Vol. 12, Issue 12, e2412517

Why This Matters

This finding establishes GNE-317 as the only PI3K/mTOR inhibitor with published evidence for reversing MSN-mediated chemoradiotherapy resistance in GBM, providing a unique mechanistic rationale for combination therapy protocols that non-brain-penetrant PI3K inhibitors cannot address.

• [1] Yang YC, Jin XY, Yang LL, et al. GNE-317 Reverses MSN-Mediated Proneural-to-Mesenchymal Transition and Suppresses Chemoradiotherapy Resistance in Glioblastoma via PI3K/mTOR. Adv Sci (Weinh). 2025;12(12):e2412517. doi:10.1002/advs.202412517 View Source

GNE-317 Application Scenarios

Brain-Penetrant PI3K/mTOR Inhibition in GBM

GNE-317 is the tool compound of choice for orthotopic GBM xenograft and syngeneic models in which tumor regions behind an intact BBB must be targeted. Its brain-to-plasma ratio of ~0.91—approximately 19-fold higher than GDC-0980 (~0.048) and >30-fold higher than pictilisib (<0.03)—ensures that PI3K/mTOR pathway modulation is achieved throughout the entire brain, including the invasive tumor margin where the BBB remains competent [1][2]. Dosing at 40 mg/kg p.o. produces 40-90% suppression of pAkt and pS6 signals in brain tissue sustained for 6 hours, providing a validated pharmacodynamic benchmark for experimental protocols [1].

PI3Kα-Selective CNS Tumor Targeting

For studies focused on PI3Kα-selective target engagement in brain, GNE-317 offers a >178-fold selectivity window over PI3Kβ compared to the ~5.4-fold selectivity of GDC-0980 [1][2]. This isoform-restricted profile is particularly relevant for PI3Kα-mutant or PIK3CA-amplified tumor models (e.g., MCF-7 breast cancer brain metastases, where GNE-317 IC₅₀ is ~18 nM and 100 nM reduces colony formation by ~85%), while minimizing confounding pharmacology from PI3Kβ and PI3Kδ inhibition [1]. The compound's antiproliferative activity in PTEN-deficient HCT-116 colorectal cancer cells (IC₅₀ ~22 nM; 90% reduction in pAKT at 50 nM) further supports its utility in PTEN-loss contexts [1].

Combination Therapy for Chemoradioresistant GBM

The 2025 demonstration that GNE-317 synergizes with radiotherapy and temozolomide to reverse MSN-driven proneural-to-mesenchymal transition in glioma stem cells positions GNE-317 as the only published BBB-penetrant PI3K/mTOR inhibitor with evidence of chemoradiotherapy sensitization in GBM [1]. Experimental protocols combining GNE-317 (at brain-penetrant doses of 30-40 mg/kg p.o.) with fractionated RT and TMZ can be benchmarked against this published synergy data, whereas non-brain-penetrant PI3K inhibitors (GDC-0980, pictilisib) are predicted to lack efficacy against GSCs residing behind an intact BBB [1].

PET Tracer Development and CNS PK Modeling

The favorable BBB penetration and efflux transporter independence of GNE-317 have prompted its development as a PET radioligand scaffold. A 2025 study reported the design and preliminary biological evaluation of [¹¹C]Me-GNE-317 for imaging the mTOR/PI3K pathway in the brain, leveraging GNE-317's validated brain pharmacokinetic properties (brain-to-plasma ratio >1) and established target engagement profile [1]. This application extends GNE-317's utility beyond oncology into CNS imaging and pharmacokinetic-pharmacodynamic modeling, where its quantitative brain distribution data serve as reference benchmarks.

Application

Selection Property

Validation Focus

Orthotopic GBM models with intact BBB

Efflux‑independent brain penetration

Brain‑to‑plasma ratio endpoint review

PI3Kα‑mutant / PIK3CA‑amplified tumor models

PI3Kα‑selective profile

Isoform‑specific pathway response interpretation

GSC‑mediated chemoradioresistance models

MSN‑PI3K/mTOR pathway engagement

PMT reversal & synergy endpoint review

CNS PET tracer scaffold development

Validated brain PK profile

Brain PK/PD modeling benchmarks

• [1] Salphati L, Heffron TP, Alicke B, et al. Targeting the PI3K pathway in the brain—efficacy of a PI3K inhibitor optimized to cross the blood-brain barrier. Clin Cancer Res. 2012;18(22):6239-6248. doi:10.1158/1078-0432.CCR-12-0720 View Source
• [2] Salphati L, Shahidi-Latham S, Quiason C, et al. Distribution of the phosphatidylinositol 3-kinase inhibitors Pictilisib (GDC-0941) and GNE-317 in U87 and GS2 intracranial glioblastoma models—assessment by matrix-assisted laser desorption ionization imaging. Drug Metab Dispos. 2014;42(7):1110-1116. doi:10.1124/dmd.114.057513 View Source
• [3] Yang YC, Jin XY, Yang LL, et al. GNE-317 Reverses MSN-Mediated Proneural-to-Mesenchymal Transition and Suppresses Chemoradiotherapy Resistance in Glioblastoma via PI3K/mTOR. Adv Sci (Weinh). 2025;12(12):e2412517. doi:10.1002/advs.202412517 View Source
• [4] ACS Digitell. Design, radiochemistry and preliminary biological evaluation of a novel mTOR/PI3K radioligand, [¹¹C]Me-GNE-317. 2025. View Source